Cas no 2215-78-3 ((4-Phenoxyphenyl)methanol)

• Product Name: (4-Phenoxyphenyl)methanol
• CAS No: 2215-78-3
• MF: C₁₃H₁₂O₂
• MW: 200.233183860779
• MDL: MFCD01463970
• CID: 250064
• PubChem ID: 826195
• Update Time: 2025-04-19

(4-Phenoxyphenyl)methanol Chemical and Physical Properties

Names and Identifiers

• (4-Phenoxyphenyl)methanol
• Benzenemethanol,4-phenoxy-
• (4-Phenoxy-phenyl)-methanol
• 4-phenoxybenzenemethanol
• 4-phenoxy-benzyl alcohol
• 4-Phenoxybenzyl alcohol
• 4-phenoxyphenylmethanol
• AC1LGSG3
• AE-562
• Oprea1_064528
• Phenyl-(4-hydroxymethyl-phenyl)-aether
• p-phenoxybenzyl alcohol
• SureCN510065
• Q63392782
• CHEMBL4850613
• AMY25015
• AC-21021
• (4-(phenyloxy)phenyl)methanol
• AE-562/12222822
• 2215-78-3
• FEOMFFKZOZMBKD-UHFFFAOYSA-N
• s11105
• 4-Phenoxybenzylalcohol
• FT-0690453
• SY229307
• RZN
• SCHEMBL510065
• EN300-1862150
• Benzenemethanol, 4-phenoxy-
• AKOS009246881
• MFCD01463970
• BDBM50575467
• CS-0142128
• AS-8685
• DTXSID40356553
• DB-120572

• MDL： MFCD01463970
• Inchi： 1S/C13H12O2/c14-10-11-6-8-13(9-7-11)15-12-4-2-1-3-5-12/h1-9,14H,10H2
• InChI Key： FEOMFFKZOZMBKD-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C1C=CC(CO)=CC=1

Computed Properties

• Exact Mass: 200.08376
• Monoisotopic Mass: 200.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.151
• Melting Point: 54.5-56°C
• Boiling Point: 333.2°Cat760mmHg
• Flash Point: 149.1°C
• Refractive Index: 1.595
• PSA: 29.46
• LogP: 2.97120

(4-Phenoxyphenyl)methanol Security Information

• Hazard Category Code： 43
• Safety Instruction： 36/37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers